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Compound of Interest

Compound Name:
Methyl 3-azetidineacetate

trifluoroacetate salt

Cat. No.: B572483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a

formal Safety Data Sheet (SDS). Always consult the official SDS provided by the supplier

before handling this chemical. The toxicological properties of this compound have not been

fully investigated.[1] All handling should be performed by trained personnel in a controlled

laboratory setting.

Introduction
Methyl 3-azetidineacetate trifluoroacetate salt (CAS No: 1313738-62-3) is a chemical

intermediate used in research and development.[1][2] Due to its chemical structure, which

includes an azetidine ring and a trifluoroacetate salt, specific safety and handling precautions

are necessary to minimize risk to laboratory personnel. This guide provides a comprehensive

overview of the known hazards, handling procedures, and emergency protocols.

Hazard Identification and Classification
Methyl 3-azetidineacetate trifluoroacetate salt is classified as a warning-level hazard.[1] The

primary known risks are eye irritation and the potential to cause an allergic skin reaction.[1]

GHS Classification:
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Eye Irritation: Category 2A (H319: Causes serious eye irritation)[1]

Skin Sensitization: Category 1 (H317: May cause an allergic skin reaction)[1]

Signal Word: WARNING[1]

Pictogram:

alt text

Potential Health Effects:

Acute Effects: May be harmful if ingested or inhaled.[1] It is an irritant to mucous membranes

and the upper respiratory tract.[1]

Eye Contact: Causes serious eye irritation.[1]

Skin Contact: May cause an allergic skin reaction.[1]

Chronic Effects: The long-term health hazards of this product have not been fully

investigated.[1]

Physical and Chemical Properties
A summary of the known physical and chemical properties is provided in the table below.
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Property Value

CAS Registry Number 1313738-62-3

Molecular Formula C8H12F3NO4

Molecular Weight 243.18 g/mol

Appearance Data not specified (likely a solid)

Solubility Data not specified

Incompatibilities Strong oxidizing agents, strong acids and bases

Hazardous Decomposition
Carbon monoxide, carbon dioxide, hydrogen

fluoride, oxides of nitrogen

Source: Matrix Scientific SDS[1]

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is crucial to ensure safety.

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling this compound:[1]

Eye Protection: Chemical safety goggles.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1]

Body Protection: A laboratory coat and protective clothing.[1] For larger quantities or in case

of a spill, chemical-resistant boots may be necessary.[1]

Respiratory Protection: All handling should be performed in a certified chemical fume hood to

avoid breathing dust or vapor.[1] If a fume hood is not available, a NIOSH-approved

respirator appropriate for the potential exposure level should be used.

Engineering Controls

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.matrixscientific.com/sds/MxMSDS_068680.pdf
https://www.matrixscientific.com/sds/MxMSDS_068680.pdf
https://www.matrixscientific.com/sds/MxMSDS_068680.pdf
https://www.matrixscientific.com/sds/MxMSDS_068680.pdf
https://www.matrixscientific.com/sds/MxMSDS_068680.pdf
https://www.matrixscientific.com/sds/MxMSDS_068680.pdf
https://www.matrixscientific.com/sds/MxMSDS_068680.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.[1]

Safety Equipment: A safety shower and eyewash station must be readily available in the

immediate work area.[1]

Storage
Container: Keep the container tightly closed when not in use.[1]

Conditions: Store in a cool, dry, and well-ventilated place.[1]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[1]

Emergency Procedures
First Aid Measures

If in Eyes: Immediately rinse cautiously with water for at least 15 minutes, holding the eyelids

open.[1] Remove contact lenses, if present and easy to do. Continue rinsing. Seek

immediate medical attention.[1]

If on Skin: Wash the affected area immediately and thoroughly with generous quantities of

running water and a non-abrasive soap.[1] An emollient may be applied to the affected area.

[1] Seek medical attention if irritation or an allergic reaction develops.[1] Contaminated

clothing should be washed before reuse.[1]

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[1]

If Swallowed: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill Response
Small Spills: Wear appropriate PPE.[1] For solid material, carefully scoop it up. For liquid

material, absorb it with an inert material. Place the contained material into a suitable, closed

container for disposal.[1]
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Large Spills: Evacuate the area. Wear a respirator, impervious boots, and heavy rubber

gloves.[1] Contain the spill and follow the procedure for small spills. Ventilate the area and

wash the spill site after material pickup is complete.[1]

Fire-Fighting Measures
Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol/polymer foam.[1]

Specific Hazards: Under fire conditions, this compound may emit toxic fumes, including

carbon oxides, hydrogen fluoride, and nitrogen oxides.[1]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
All waste material should be disposed of in accordance with federal, state, and local

regulations.[1] It is recommended to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Logical Workflow for Handling
The following diagram illustrates the standard operating procedure for the safe handling of

Methyl 3-azetidineacetate trifluoroacetate salt.
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Caption: Workflow for Safe Handling of Methyl 3-azetidineacetate Trifluoroacetate Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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